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Compound of Interest

Compound Name: N-Methoxyacetamide

Cat. No.: B1266195 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
N-Methoxyacetamide (CAS Number: 5806-90-6) is a chemical compound belonging to the

class of N-alkoxyamides. This technical guide provides a comprehensive overview of its

chemical and physical properties, detailed experimental protocols for its synthesis, and a

discussion of its known and potential biological activities. The information is presented to

support researchers, scientists, and professionals in the field of drug development in their

understanding and utilization of this compound. All quantitative data is summarized in

structured tables for ease of reference, and key processes are visualized using workflow

diagrams.

Chemical and Physical Properties
N-Methoxyacetamide is a colorless to pale yellow liquid with a mild odor. It is soluble in water

and organic solvents.[1] The fundamental properties of N-Methoxyacetamide are summarized

in the tables below.

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 5806-90-6

Molecular Formula C₃H₇NO₂

Molecular Weight 89.09 g/mol [2]

IUPAC Name N-methoxyacetamide

Synonyms

Acetamide, N-methoxy-; N-Methoxyethanamide;

Hydroxylamine, N-acetyl-O-methyl-; Methyl

acetohydroxamate; O-Methylacetohydroxamic

acid[1][2]

InChI
InChI=1S/C3H7NO2/c1-3(5)4-6-2/h1-2H3,

(H,4,5)

InChIKey SOZXKDHEWJXRKV-UHFFFAOYSA-N

SMILES CC(=O)NOC

Table 2: Physical Properties
Property Value Source

Appearance Colorless to pale yellow liquid [1]

Melting Point 92 °C [3]

Density 0.986 g/cm³ [4]

Refractive Index 1.387 [4]

Solubility
Soluble in water and organic

solvents
[1]

Safety and Hazard Information
N-Methoxyacetamide is classified as a flammable liquid and may cause skin and respiratory

irritation. Appropriate safety precautions should be taken when handling this compound.
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Table 3: GHS Hazard Information
Hazard Class Hazard Statement

Flammable liquids H226: Flammable liquid and vapor[2]

Skin corrosion/irritation H315: Causes skin irritation[2]

Serious eye damage/eye irritation H319: Causes serious eye irritation[2]

Specific target organ toxicity, single exposure;

Respiratory tract irritation
H335: May cause respiratory irritation[2]

GHS Pictograms:

Flame Exclamation Mark

Experimental Protocols
Synthesis of N-Methoxyacetamide
A patented method for the preparation of N-Methoxyacetamide involves the methylation of

acetohydroxamic acid.

Reaction: Acetohydroxamic acid reacts with dimethyl sulfate in an aqueous solution to yield N-
Methoxyacetamide. The pH of the reaction is controlled between 7 and 9 using sodium

bicarbonate and sodium hydroxide.[5]

Experimental Procedure:

Prepare an aqueous solution of acetohydroxamic acid.

In a separate vessel, prepare a mixed aqueous solution of sodium bicarbonate and sodium

hydroxide. The molar ratio of sodium bicarbonate to sodium hydroxide should be in the range

of 0.03-0.09:1.[5]

Add the mixed aqueous solution and dimethyl sulfate dropwise to the acetohydroxamic acid

solution. The addition of both solutions should be done concurrently.[5]

Maintain the pH of the reaction mixture between 7 and 9 throughout the addition.[5]
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After the addition is complete, the N-methoxyacetamide can be isolated from the reaction

mixture.

Starting Materials

Reaction Step Product

Acetohydroxamic Acid
(in water)

Methylation Reaction
(pH 7-9)Dimethyl Sulfate

Sodium Bicarbonate &
Sodium Hydroxide Solution

pH control

N-Methoxyacetamide

Click to download full resolution via product page

Caption: Synthesis workflow for N-Methoxyacetamide.

Biological Activity and Potential Applications
Currently, there is limited publicly available information specifically detailing the biological

activities of N-Methoxyacetamide. However, the broader class of hydroxamates, to which O-

methylacetohydroxamic acid (a synonym for N-Methoxyacetamide) belongs, is known for a

wide range of biological activities.

Hydroxamic acid derivatives are recognized for their ability to chelate metals, particularly iron.

This property can lead to antioxidant and antimicrobial effects.[4] Furthermore, their capacity to

inhibit metallo-enzymes gives them a diverse pharmacological profile, including potential

antimicrobial, anti-inflammatory, and antitumor activities.[4] Some hydroxamates can also

generate nitric oxide, which may result in hypotensive activity.[4]

Given these general properties of hydroxamates, N-Methoxyacetamide could be a candidate

for screening in various biological assays to explore its potential as a therapeutic agent or a
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tool for chemical biology research. Its relatively simple structure makes it an attractive starting

point for the development of more complex derivatives.

Potential Biological Activities

Potential Pharmacological Effects

N-Methoxyacetamide
(as a Hydroxamate derivative)

Metal Chelation
(e.g., Iron) Metallo-enzyme Inhibition Nitric Oxide Generation

Antioxidant Antimicrobial Anti-inflammatory Antitumor Hypotensive

Click to download full resolution via product page

Caption: Potential biological activities of N-Methoxyacetamide.

Conclusion
N-Methoxyacetamide is a small molecule with well-defined chemical and physical properties.

While specific data on its biological activity is not extensive, its structural relation to the

hydroxamate class of compounds suggests potential for a range of pharmacological effects.

The synthesis protocol outlined in this guide provides a clear pathway for its preparation,

enabling further investigation by researchers in drug discovery and development. Future

studies are warranted to fully elucidate the biological profile of N-Methoxyacetamide and its

potential as a lead compound or research tool.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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